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Compound of Interest

6-Bromoquinoline-2-carboxylic
Compound Name: _
acid

cat. No.: B1337671

Technical Support Center: 6-Bromoquinoline-2-
carboxylic acid

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 6-Bromoquinoline-2-
carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What is 6-Bromoquinoline-2-carboxylic acid and what are its primary applications?

Al: 6-Bromoquinoline-2-carboxylic acid is a heterocyclic organic compound. It serves as a
crucial intermediate in the synthesis of various pharmaceutical compounds, particularly in the
development of anti-malarial and anti-cancer drugs.[1] Its chemical structure allows for
selective modifications, making it a valuable building block in medicinal chemistry for creating
complex bioactive molecules.[1]

Q2: What are the main hazards associated with 6-Bromoquinoline-2-carboxylic acid?

A2: 6-Bromoquinoline-2-carboxylic acid is classified as a hazardous substance. The primary
hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[2][3] It is
also harmful if swallowed.[3]
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Q3: What personal protective equipment (PPE) should | wear when handling this compound?

A3: When handling 6-Bromoquinoline-2-carboxylic acid, it is essential to wear appropriate
personal protective equipment. This includes chemical-resistant gloves (inspect before use),
safety goggles or a face shield to protect against splashes, and a lab coat or protective suit.[2]
[3] If working with the powder or in an area with poor ventilation, a NIOSH-approved respirator
is recommended to avoid inhaling dust.[2][3]

Q4: How should | properly store 6-Bromoquinoline-2-carboxylic acid?

A4: Store 6-Bromogquinoline-2-carboxylic acid in a tightly closed container in a dry, cool, and
well-ventilated area.[2][4][5] The recommended storage temperature is -20°C.[6] Keep it away
from incompatible materials such as strong acids, strong bases, and oxidizing agents.[4]

Q5: What should | do in case of accidental exposure?
A5: In case of accidental exposure, take the following first-aid measures immediately:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

[2][7]

 After skin contact: Wash off immediately with plenty of soap and water. If skin irritation
occurs, seek medical attention.[2][7]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a poison center or doctor.[2][7]

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[2][5]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1337671?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.aaronchem.com/sds/2385277-97-2.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.aaronchem.com/sds/2385277-97-2.pdf
https://www.benchchem.com/product/b1337671?utm_src=pdf-body
https://www.benchchem.com/product/b1337671?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.fishersci.com/store/msds?partNumber=AAL15133&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/5332-25-2.html
https://www.usbio.net/biochemicals/438240/6-Bromoquinoline-2-carboxylic%20acid/data-sheet
https://www.fishersci.com/store/msds?partNumber=AAL15133&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
https://www.guidechem.com/msds/5332-25-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Possible Cause

Troubleshooting Steps

Compound has changed color

or appears degraded.

Improper storage (exposure to
light, moisture, or incompatible

materials).

Ensure the compound is
stored at the recommended
-20°C in a tightly sealed
container, protected from light.
[2][6] Discard if signs of
significant degradation are

present.

Inconsistent experimental

results.

Impurity of the compound or

degradation.

Verify the purity of the
compound using appropriate
analytical techniques (e.g.,
NMR, HPLC). If degradation is
suspected, consider re-
purification or obtaining a new
batch. For maximum recovery
of the product, centrifuge the
original vial before removing
the cap.[6]

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

The solubility of quinoline
derivatives can vary. While
specific quantitative data for 6-
Bromoquinoline-2-carboxylic
acid is limited, related
compounds show solubility in
polar aprotic solvents.[8]
Experiment with small
quantities in solvents like
DMSO or DMF. Gentle heating
may aid dissolution, but

monitor for degradation.

Accidental spill of the

compound.

Mishandling or container

failure.

For small spills, carefully
sweep or shovel the solid
material into a suitable
container for disposal,

minimizing dust generation.[2]
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Ensure you are wearing
appropriate PPE. Ventilate the
area. For larger spills,
evacuate the area and follow

your institution's emergency

procedures.

Quantitative Data Summary

Property Value

Molecular Formula C10HeBrNO2

Molecular Weight 252.06 g/mol [6]

CAS Number 65148-10-9[6]

Storage Temperature -20°C[6]

Appearance Solid (form may vary)

Incompatible Materials Strong acids, Strong bases, Oxidizing agents[4]

Experimental Protocols

Synthesis of 6-Bromoquinoline-2-carboxylic acid

This protocol is a summary of a common synthetic route.[9] Researchers should consult the
primary literature for detailed procedures and safety precautions.

Materials:

e 6-bromo-2-(triboromomethyl)quinoline
e Concentrated sulfuric acid

o Water

Procedure:
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 In a suitable reaction vessel, create a suspension of 6-bromo-2-(triboromomethyl)quinoline in
water.

o Under constant stirring, slowly add concentrated sulfuric acid to the suspension over a
period of approximately 15 minutes.

e Heat the reaction mixture to 150°C (oil bath temperature) and maintain for 5 hours.
o After the reaction is complete, cool the mixture.

o Collect the resulting precipitate by filtration.

o Wash the precipitate with water and dry to yield 6-bromo-2-quinolinecarboxylic acid.

e The filtrate can be diluted with water to precipitate a second crop of the product.

Visualizations
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Safe Handling and Storage Workflow for 6-Bromoquinoline-2-carboxylic acid
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Caption: Workflow for safe handling and storage of 6-Bromoquinoline-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 6-
Bromoquinoline-2-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337671#safe-handling-and-storage-procedures-for-
6-bromoquinoline-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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